2-{[(6-Chloro-1,3-benzodioxol-5-yl)methyl]sulfanyl}-4-(3-chlorophenyl)-1,3-thiazole

• Molecular Formula: C17H11Cl2NO2S2
• Molecular Weight: 396.3 g/mol
• IUPAC Name: 2-[(6-chloro-1,3-benzodioxol-5-yl)methylsulfanyl]-4-(3-chlorophenyl)-1,3-thiazole
• InChI: InChI=1S/C17H11Cl2NO2S2/c18-12-3-1-2-10(4-12)14-8-24-17(20-14)23-7-11-5-15-16(6-13(11)19)22-9-21-15/h1-6,8H,7,9H2
• InChI Key: WSNLAJJGADKEMG-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C(=C2)CSC3=NC(=CS3)C4=CC(=CC=C4)Cl)Cl

Description

2-{[(6-Chloro-1,3-benzodioxol-5-yl)methyl]sulfanyl}-4-(3-chlorophenyl)-1,3-thiazole is a synthetic small molecule featuring a thiazole core, a privileged scaffold in medicinal chemistry known for its diverse biological activities . The molecule is further functionalized with a 3-chlorophenyl group at the 4-position and a (6-chloro-1,3-benzodioxol-5-yl)methylsulfanyl moiety at the 2-position. This specific structure suggests potential as a key intermediate or candidate for pharmaceutical and agrochemical research. The thiazole ring is widely recognized as a versatile nucleus for developing molecules with various biological activities, including antimicrobial, antitumor, and anti-inflammatory properties . The presence of the benzodioxole group, a structural feature found in various pharmacologically active compounds, may contribute to interactions with enzymatic targets . This compound is supplied strictly for research applications, such as investigating structure-activity relationships (SAR), exploring novel mechanisms of action, or developing new synthetic methodologies. It is intended for use by qualified laboratory professionals only and is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Hantzsch Thiazole Synthesis

The Hantzsch thiazole synthesis remains a cornerstone for constructing the 1,3-thiazole scaffold. This method involves the cyclocondensation of α-haloketones with thioamides under basic conditions. For the target compound, 4-(3-chlorophenyl)-1,3-thiazole-2-thiol serves as a critical intermediate.

Procedure :

• α-Bromoketone Preparation : React 3-chlorophenylacetone with bromine in acetic acid to yield 2-bromo-1-(3-chlorophenyl)propan-1-one.
• Cyclocondensation : Treat the α-bromoketone with thiourea in ethanol under reflux (78°C, 6–8 hours). The reaction proceeds via nucleophilic attack of the thioamide sulfur on the electrophilic α-carbon, followed by cyclization.
• Isolation : Acidify the mixture with HCl to precipitate the thiazole-2-thiol derivative, which is filtered and recrystallized from ethanol (yield: 65–72%).

Key Optimization :

• Use of anhydrous ethanol and controlled reflux temperatures minimizes side reactions like hydrolysis of the thioamide.
• Substituents on the α-bromoketone influence reaction kinetics; electron-withdrawing groups (e.g., 3-chlorophenyl) enhance electrophilicity, improving cyclization efficiency.

Cyclocondensation of Thiourea Derivatives

Alternative routes employ dialkyl acetylenedicarboxylates and thiourea derivatives to form the thiazole ring. This method avoids halogenated precursors, aligning with green chemistry principles.

Procedure :

• Reagent Mixing : Combine 1-(3-chlorophenyl)thiourea with dimethyl acetylenedicarboxylate (DMAD) in ethanol.
• Reflux Conditions : Heat at 80°C for 30 minutes, facilitating a Michael addition followed by cyclodehydration.
• Product Isolation : Quench with water, filter the precipitate, and purify via column chromatography (hexane/ethyl acetate, 3:1) to obtain the thiazole core (yield: 58–64%).

Advantages :

• Shorter reaction times and milder conditions compared to Hantzsch synthesis.
• Reduced halogenated waste, making it environmentally favorable.

Functionalization with the Benzodioxolylmethylsulfanyl Group

Nucleophilic Substitution

The sulfanyl group is introduced via reaction of the thiazole-2-thiol intermediate with 6-chloro-1,3-benzodioxol-5-ylmethyl chloride.

Procedure :

• Chloromethyl Precursor Synthesis : Treat 6-chloro-1,3-benzodioxol-5-ylmethanol with thionyl chloride (SOCl₂) in dichloromethane (0°C to RT, 2 hours).
• Thiol Alkylation : Combine 4-(3-chlorophenyl)-1,3-thiazole-2-thiol with the chloromethyl derivative in DMF, using K₂CO₃ as a base (60°C, 4 hours).
• Purification : Extract with ethyl acetate, wash with brine, and concentrate to afford the final product (yield: 70–78%).

Critical Parameters :

• Anhydrous conditions prevent hydrolysis of the chloromethyl intermediate.
• Polar aprotic solvents (e.g., DMF) enhance nucleophilicity of the thiolate ion.

Optimization of Reaction Conditions

Solvent and Catalyst Screening

Parameter	Hantzsch Method	Cyclocondensation	Suzuki Coupling
Solvent	Ethanol	Ethanol	Toluene/Water
Catalyst	None	None	Pd(PPh₃)₄
Temperature (°C)	78	80	90
Yield (%)	65–72	58–64	68–75

Protecting Group Strategies

Protecting the thiol group during thiazole formation (e.g., as a disulfide) prevents unwanted side reactions. Subsequent reduction with NaBH₄ regenerates the free thiol for alkylation.

Comparative Analysis of Synthetic Methods

Method	Advantages	Limitations	Scalability
Hantzsch	High yields, established protocol	Requires halogenated precursors	Industrial feasible
Cyclocondensation	Green chemistry, short reaction time	Moderate yields	Lab-scale
Suzuki Coupling	Precise aryl introduction	Expensive catalysts, air-sensitive	Specialized setups

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the sulfur atom in the thiazole ring.

Reduction: Reduction reactions can target the chlorinated phenyl groups.

Substitution: The compound can participate in nucleophilic substitution reactions, especially at the chlorinated positions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles like amines or thiols can be employed under basic conditions.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction could lead to dechlorinated derivatives.

Scientific Research Applications

2-{[(6-CHLORO-2H-1,3-BENZODIOXOL-5-YL)METHYL]SULFANYL}-4-(3-CHLOROPHENYL)-1,3-THIAZOLE has several applications in scientific research:

Medicinal Chemistry: It is investigated for its potential anticancer properties.

Biological Studies: The compound is used in studies involving enzyme inhibition and protein interactions.

Industrial Applications: It may be used in the development of new materials with specific electronic or optical properties.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets:

Enzyme Inhibition: It can inhibit enzymes by binding to their active sites, thereby blocking substrate access.

Protein Interactions: The compound can disrupt protein-protein interactions, leading to altered cellular functions.

Comparison with Similar Compounds

Table 1: Substituent and Structural Comparison

Compound	Substituents	Molecular Weight (g/mol)	Crystal System	Biological Activity
Target Compound	6-Chloro-1,3-benzodioxol-5-ylmethyl sulfanyl, 3-chlorophenyl	~393.3 (calculated)	Not reported	Not reported
Compound 4	4-Chlorophenyl, 4-fluorophenyl triazolyl-pyrazolyl	621.1	Triclinic, P 1̄	Antimicrobial (analogous) [48]
Compound 5	4-Fluorophenyl, 4-fluorophenyl triazolyl-pyrazolyl	605.1	Triclinic, P 1̄	Not tested

Key Observations:

• Halogen Influence : The target compound’s 3-chlorophenyl and 6-chloro-benzodioxole groups may enhance lipophilicity and binding affinity compared to fluorinated analogs (e.g., Compound 5), as chlorine’s larger atomic radius and polarizability influence intermolecular interactions .
• Conformational Flexibility : Like Compounds 4 and 5, the target compound likely adopts a planar conformation except for sterically hindered substituents (e.g., benzodioxole), which may adopt perpendicular orientations to minimize strain .

Table 2: Crystallographic Data Comparison

Parameter	Compound 4	Compound 5
Space Group	P 1̄	P 1̄
Unit Cell Volume (ų)	2090.2	2089.8
R Factor	0.053	0.048
Intermolecular Contacts	C–H···F, π-π	C–H···F, π-π

Biological Activity

The compound 2-{[(6-Chloro-1,3-benzodioxol-5-yl)methyl]sulfanyl}-4-(3-chlorophenyl)-1,3-thiazole is a thiazole derivative that has garnered attention for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article aims to synthesize existing research findings regarding the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and relevant case studies.

• Molecular Formula: C16H13ClN2O2S
• Molecular Weight: 332.80462 g/mol
• CAS Number: [specific CAS number if available]

Biological Activity Overview

The biological activity of this compound can be categorized into several key areas:

1. Anticancer Activity

Recent studies have demonstrated that compounds containing the benzodioxole and thiazole moieties exhibit significant anticancer properties. For instance:

• A study identified derivatives of benzodioxole as promising anticancer agents, showing cytotoxic effects on various cancer cell lines including A549 (lung adenocarcinoma) and C6 (rat glioma) cells. The mechanism involved apoptosis induction and disruption of mitochondrial membrane potential .

The proposed mechanisms through which this compound exerts its biological effects include:

• Inhibition of Ribonucleotide Reductase: Thiazole derivatives have been shown to inhibit this enzyme, crucial for DNA synthesis and repair, thereby affecting cancer cell proliferation.
• Apoptosis Induction: The compound has been associated with increased early and late apoptosis in cancer cells, suggesting a pathway for therapeutic intervention .

3. Enzyme Inhibition

The compound's interaction with cholinesterases was evaluated to understand its potential side effects or additional therapeutic benefits. However, it was found that there was no significant inhibitory activity against acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), indicating a selective action towards cancer cells without affecting cholinergic signaling pathways .

Case Studies

Several case studies highlight the effectiveness of thiazole derivatives in cancer treatment:

• A study reported that a related thiosemicarbazone derivative exhibited significant cytotoxicity against A549 and C6 cell lines while showing low toxicity to normal NIH/3T3 fibroblast cells. This selectivity is crucial for developing safer anticancer therapies .

Data Tables

Study	Cell Line	IC50 (μM)	Mechanism	Notes
Study 1	A549	5.0	Apoptosis	Low toxicity to NIH/3T3
Study 2	C6	7.5	Mitochondrial disruption	Effective in inducing apoptosis
Study 3	NIH/3T3	>100	N/A	Indicates selectivity